Cas no 888447-94-7 (N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide)
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
- 2-Benzofurancarboxamide, N-(3,4-difluorophenyl)-3-[(4-nitrobenzoyl)amino]-
- 888447-94-7
- AB00677197-01
- N-(3,4-difluorophenyl)-3-[(4-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide
- AKOS024617216
- F1883-0829
- N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)benzofuran-2-carboxamide
-
- Inchi: 1S/C22H13F2N3O5/c23-16-10-7-13(11-17(16)24)25-22(29)20-19(15-3-1-2-4-18(15)32-20)26-21(28)12-5-8-14(9-6-12)27(30)31/h1-11H,(H,25,29)(H,26,28)
- InChI Key: GUVWOBNYXDDZFH-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(NC(=O)C2=CC=C([N+]([O-])=O)C=C2)=C1C(NC1=CC=C(F)C(F)=C1)=O
Computed Properties
- Exact Mass: 437.08232685g/mol
- Monoisotopic Mass: 437.08232685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.538±0.06 g/cm3(Predicted)
- Boiling Point: 485.3±45.0 °C(Predicted)
- pka: 10.21±0.70(Predicted)
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1883-0829-2μmol |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-5μmol |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-10μmol |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-20μmol |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-1mg |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-2mg |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-3mg |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-4mg |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-5mg |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1883-0829-10mg |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide |
888447-94-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
Comprehensive Overview of N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888447-94-7)
The compound N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888447-94-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex structure, featuring a benzofuran core substituted with difluorophenyl and nitrobenzamido groups, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given its unique molecular architecture.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide aligns with this trend, as its multi-functional groups enable selective interactions with biological targets. For instance, the nitrobenzamido moiety is known to enhance binding affinity in enzyme inhibition studies, while the difluorophenyl group contributes to metabolic stability—a critical factor in drug development.
The synthesis of CAS No. 888447-94-7 involves sophisticated organic chemistry techniques, including amide coupling and heterocyclic ring formation. These methods are frequently searched by chemists exploring high-yield synthetic routes or green chemistry alternatives. Notably, the compound’s benzofuran-2-carboxamide scaffold is structurally analogous to several FDA-approved drugs, sparking discussions about its potential as a bioisostere in medicinal chemistry.
From an industrial perspective, N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide is often referenced in patents related to anti-inflammatory and anticancer agents. This aligns with growing public interest in personalized cancer treatments and immune modulation, topics dominating healthcare forums and search engine queries. Its mechanism of action, though not fully elucidated, is hypothesized to involve signal transduction interference, a hot topic in oncology research.
Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques widely discussed in academic and industrial circles. Researchers often search for optimized analytical protocols to ensure purity and reproducibility, especially when scaling up production. The nitro group in its structure also makes it a subject of interest in electrochemical studies, as it can undergo reduction reactions relevant to sensor development.
Environmental and regulatory considerations for CAS No. 888447-94-7 are equally important. While not classified as hazardous, its biodegradation pathways and ecotoxicity profile are areas of active investigation, reflecting broader societal concerns about sustainable chemistry. These aspects are frequently queried in relation to green pharmaceuticals and EPA compliance.
In summary, N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide represents a convergence of cutting-edge research themes: from drug design and molecular modeling to environmental safety. Its versatility and relevance to trending scientific inquiries ensure its continued prominence in both literature and practical applications.
888447-94-7 (N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)